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For Researchers, Scientists, and Drug Development Professionals

The selection of a reactive dye for industrial applications in textile dyeing is a critical decision

that balances coloration performance with economic viability. This guide provides an objective

comparison of various reactive blue dyes, focusing on their cost-effectiveness. The analysis is

supported by a synthesis of available market data and key performance indicators derived from

experimental studies.

Data Summary: Performance and Cost of Reactive
Blue Dyes
The cost-effectiveness of a reactive dye is not solely determined by its price per kilogram but is

intrinsically linked to its performance characteristics. A dye with a higher price may be more

cost-effective if it exhibits superior fixation efficiency, leading to reduced dye consumption and

lower effluent treatment costs. The following table summarizes key quantitative data for a

selection of common reactive blue dyes. Prices are indicative and can vary based on supplier,

purity, and volume.
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Dye Name C.I. Name
Molecular
Formula

Price
(INR/Kilogram,
Approx.)

Key
Performance
Characteristic
s

Reactive Blue 19 61200
C₂₂H₁₆N₂Na₂O₁₁

S₃
800 - 2320[1][2]

Bright blue

shade, good

fastness

properties,

versatile for

various dyeing

methods.[3]

However, its

fixation to cotton

rarely exceeds

80%, leading to

significant dye in

the effluent.[4]

Reactive Blue 21 - - 150 - 350[1]
Commonly used

in textile industry.

Reactive Blue 25 - - -

Turquoise blue

shade, 80%

solubility in plain

water.[1]

Reactive Blue

HEGN
- - -

High purity,

brilliant blue

color with

exceptional wash

and light

fastness.[1]

Reactive

Turquoise Blue

G

- - 875[2] -

Reactive Bril

Blue R
- - 2320[2] -
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The Critical Role of Hydrolysis in Cost-Effectiveness
A significant factor influencing the cost-effectiveness of reactive dyes is their susceptibility to

hydrolysis. In the alkaline conditions of the dye bath, a competing reaction occurs where the

dye reacts with water instead of the textile fiber. This hydrolyzed dye can no longer form a

covalent bond with the fabric, leading to several economic disadvantages:

Dye Wastage: A portion of the purchased dye does not contribute to the final color,

increasing the overall cost of dyeing.

Increased Washing Costs: Extensive washing is required to remove the unfixed, hydrolyzed

dye to achieve good wash fastness. This washing process can account for as much as 50%

of the total dyeing cost.[5]

Higher Effluent Treatment Costs: The hydrolyzed dye contributes to the color of the

wastewater, which requires treatment before discharge to comply with environmental

regulations.[5][6]

The probability of fixation can be improved in dyes with more than one reactive group

(bifunctional dyes). For instance, if a monofunctional dye has a 60% fixation probability, a

bifunctional dye with the same reactive groups could theoretically achieve an 84% fixation rate.

[5] This higher fixation efficiency can lead to significant cost savings despite a potentially higher

initial dye price.

Experimental Protocol for Evaluating Reactive Dye
Performance on Cotton
To ensure a standardized and objective comparison of different reactive blue dyes, the

following experimental protocol for exhaust dyeing of cotton is recommended.

Materials and Equipment:

Scoured and bleached 100% cotton fabric

Reactive blue dyes to be tested

Sodium chloride (Glauber's salt)
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Sodium carbonate (Soda ash)

Wetting agent

Sequestering agent

Laboratory-scale dyeing machine (e.g., Glycerine bath beaker dyeing machine)

Spectrophotometer for color measurement

Launder-Ometer for wash fastness testing

Crockmeter for rubbing fastness testing

Light fastness tester

Procedure:

Dye Bath Preparation:

Set the liquor-to-material ratio (e.g., 20:1).

Add the required amount of water, wetting agent, and sequestering agent to the dye bath.

Dissolve the pre-weighed reactive dye in a small amount of water and add it to the dye

bath.

Dyeing Process:

Introduce the cotton fabric into the dye bath at room temperature.

Add the required amount of sodium chloride in two portions over 20 minutes to aid in dye

exhaustion.

Raise the temperature to the recommended dyeing temperature for the specific reactive

dye (e.g., 60°C for cold brand, 80-95°C for hot brand dyes).[7]

Run the dyeing for 30-60 minutes.
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Add the pre-dissolved sodium carbonate to the dye bath to initiate dye fixation.

Continue the dyeing process for another 30-60 minutes.

After-treatment (Washing-off):

Drain the dye bath.

Rinse the dyed fabric with cold water.

Neutralize with a weak acid solution (e.g., acetic acid) at 50°C.

Soap the fabric at or near the boil with a non-ionic detergent to remove unfixed and

hydrolyzed dye.

Rinse thoroughly with hot and then cold water.

Dry the fabric.

Evaluation:

Color Yield (K/S Value): Measure the reflectance of the dyed fabric using a

spectrophotometer and calculate the K/S value to determine the color depth.

Fixation Efficiency (%F): Determine the amount of dye in the initial dye bath and the amount

of unfixed dye in the collected effluent (dye bath and all wash liquors) using a

spectrophotometer. The fixation efficiency is calculated as: %F = [(Initial Dye - Unfixed Dye) /

Initial Dye] * 100

Fastness Properties:

Wash Fastness: Evaluate according to ISO 105-C06 standard.

Rubbing Fastness (Dry and Wet): Evaluate according to ISO 105-X12 standard.

Light Fastness: Evaluate according to ISO 105-B02 standard.

Visualizing the Dyeing and Hydrolysis Process
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The following diagrams illustrate the key processes involved in reactive dyeing and the factors

influencing cost-effectiveness.
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Caption: A simplified workflow of the exhaust reactive dyeing process.
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Caption: The competing reactions of fixation and hydrolysis in reactive dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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